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Compound of Interest |

Compound Name: 2,3,5,5-Tetramethylhexanal
CAS No.: 68391-29-7
Cat. No.: B8736681
- 7

CAS No: 68391-29-7 | Formula: C10H200 | Mol.[1][2][3][4] Weight: 156.27 g/mol Synonyms:
TMH Aldehyde; Hexanal, 2,3,5,5-tetramethyl-[1][3][5][6]

Part 1: Chemical Profile & Structural Analysis
Molecular Architecture

Unlike linear decanal, 2,3,5,5-tetramethylhexanal possesses a highly sterically hindered
backbone. The presence of a methyl group at the

-carbon (C2) and a gem-dimethyl group at the
-carbon (C5) significantly alters its reactivity profile.

e Steric Hindrance: The

-methyl group reduces the rate of nucleophilic attack at the carbonyl carbon compared to
straight-chain aldehydes. However, it does not eliminate the risk of autoxidation.

 Lipophilicity: The high carbon-to-oxygen ratio and branching increase lipophilicity (LogP
~3.3-3.8 estimated), facilitating rapid dermal penetration.

Physicochemical Data Summary
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Value
Property . . Operational Implication
(Experimental/Predicted)

. o Standard liquid handling
Physical State Colorless to pale yellow liquid
protocols apply.

Combustible (Class Il1A).
Flash Point ~65—75°C (Closed Cup)* Requires grounding; avoid

open flames.

Low volatility, but headspace
Vapor Pressure ~0.08 mmHg @ 25°C accumulation in sealed vessels

is hazardous.

Thermal stability is moderate,
Auto-ignition > 200°C (Estimated) but peroxides lower this
threshold.

) ] Use alcohol or surfactant-
- Insoluble in water; Soluble in
Solubility E{OH. ol based cleaners for
, 0ils N
decontamination.

*Note: Flash point is estimated based on structural analogues (e.g., 3,5,5-trimethylhexanal).
Always treat as combustible.

Part 2: Toxicological Landscape & Reactivity
The "Schiff Base" Mechanism

As an aldehyde, the primary toxicity vector is the formation of Schiff bases (imines) with amino
groups on proteins (lysine residues) and DNA.[7][8][9][10]

e Sensitization (H317): While steric hindrance slows reaction rates, this molecule is a potential
skin sensitizer. Repeated exposure can lead to haptenization of skin proteins, triggering T-
cell mediated allergic contact dermatitis.

e Irritation (H315/H319): Direct interaction with mucous membranes causes protein
denaturation, leading to erythema (skin) and conjunctivitis (eyes).
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Reactivity: The Autoxidation Trap

The most critical instability factor is autoxidation. Upon exposure to air, the aldehyde hydrogen
is abstracted, forming a radical that reacts with

to form a peracid, which then disproportionates into the corresponding carboxylic acid (2,3,5,5-
tetramethylhexanoic acid).

Risk: Peracids are shock-sensitive and stronger oxidizers than the parent aldehyde. Indicator:
Appearance of white solids (acid crystals) or a "sour" note in the odor profile indicates
degradation.

Part 3: Advanced Handling & Containment Protocols
The "Inert Chain of Custody"

To maintain chemical integrity and safety, an unbroken chain of inert atmosphere is required.
Protocol 1: Storage & Aliquoting

e Primary Storage: Store under Argon or Nitrogen headspace. Argon is preferred as it is
heavier than air and forms a more effective blanket over the liquid surface.

e Septum Seals: Use Teflon-lined silicone septa. Avoid natural rubber, which swells and
degrades upon contact with branched aldehydes.

o Temperature: Maintain at 2—8°C. Cold storage slows the kinetics of radical initiation
(autoxidation).

Engineering Controls & PPE[9]

o Ventilation: All open handling must occur inside a Class Il Fume Hood.
e Glove Selection:
o Recommended:Nitrile (= 0.11 mm) for splash protection.

o Critical: For prolonged immersion or spill cleanup, use Laminate (Silver Shield) or Viton.
The lipophilic nature of TMH aldehyde allows it to permeate thin latex or vinyl gloves
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rapidly.

Part 4: Emergency Response Dynamics
Spill Management (The Bisulfite Method)

Do not simply absorb aldehydes; neutralize them chemically to lower vapor pressure and
reactivity.

Evacuate & Ventilate: Remove ignition sources.

Neutralization: Apply a saturated Sodium Bisulfite (

) solution to the spill.

o Mechanism: Bisulfite forms a water-soluble adduct with the aldehyde (sulfonate salt),
effectively trapping the volatile organic.

Absorption: Absorb the resulting aqueous slurry with vermiculite or sand.

Disposal: Incineration is the only approved disposal method for the final waste.

Fire Fighting

e Media: Alcohol-resistant foam or Dry Chemical (ngcontent-ng-c1989010908=""_nghost-ng-
€2127666394="" class="inline ng-star-inserted">

).

o Contraindication: Do NOT use a direct water jet.[9] This will spread the lipophilic liquid,
increasing the surface area for fire.

Part 5: Visualizations
Diagram 1: Autoxidation & Degradation Pathway

This diagram illustrates why inert storage is non-negotiable. The formation of the peracid
intermediate presents a hidden explosion/reactivity hazard.
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Caption: The autoxidation cascade. Exposure to air (

) converts the aldehyde to unstable peracids before degrading to acid.

Diagram 2: Hierarchy of Controls Workflow

A decision tree for researchers to validate their experimental setup before handling.
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Start: Handling TMH Aldehyde
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No

WARNING: High Peroxide Risk

Test before Distillation es

PROCEED:
Synthesize / Aliquot
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Caption: Operational safety logic. Failure at any node requires immediate work stoppage to
prevent exposure or degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8736681#2-3-5-5-tetramethylhexanal-safety-data-
sheet-sds-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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